Cas no 2680682-10-2 (benzyl 9-hydroxy-7-azaspiro4.5decane-7-carboxylate)

• Product Name: benzyl 9-hydroxy-7-azaspiro4.5decane-7-carboxylate
• CAS No: 2680682-10-2
• MF: C₁₇H₂₃NO₃
• MW: 289.369425058365
• CID: 5632783
• PubChem ID: 165935306
• Update Time: 2025-06-08

benzyl 9-hydroxy-7-azaspiro4.5decane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 9-hydroxy-7-azaspiro[4.5]decane-7-carboxylate
• EN300-28288031
• 2680682-10-2
• benzyl 9-hydroxy-7-azaspiro4.5decane-7-carboxylate

• Inchi： 1S/C17H23NO3/c19-15-10-17(8-4-5-9-17)13-18(11-15)16(20)21-12-14-6-2-1-3-7-14/h1-3,6-7,15,19H,4-5,8-13H2
• InChI Key： GEVSDUXDSXSLQZ-UHFFFAOYSA-N
• SMILES： OC1CN(C(=O)OCC2C=CC=CC=2)CC2(C1)CCCC2

Computed Properties

• Exact Mass: 289.16779360g/mol
• Monoisotopic Mass: 289.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 49.8Ų

Additional information on benzyl 9-hydroxy-7-azaspiro4.5decane-7-carboxylate

Professional Introduction to Benzyl 9-hydroxy-7-azaspiro4.5decane-7-carboxylate (CAS No. 2680682-10-2)

Benzyl 9-hydroxy-7-azaspiro4.5decane-7-carboxylate (CAS No. 2680682-10-2) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique spirocyclic structure and functional groups, exhibits promising properties that make it a valuable candidate for various applications, particularly in drug discovery and molecular biology.

The molecular structure of Benzyl 9-hydroxy-7-azaspiro4.5decane-7-carboxylate consists of a spirocyclic core, which is a fused ring system comprising an azacycloalkane and a decane moiety. The presence of hydroxyl and carboxyl functional groups further enhances its reactivity and potential biological activity. This structural arrangement not only contributes to its stability but also allows for diverse chemical modifications, making it a versatile building block in synthetic chemistry.

In recent years, there has been a growing interest in spirocyclic compounds due to their unique physicochemical properties and potential therapeutic benefits. Spirocycles are known for their rigid three-dimensional structures, which can be advantageous in the design of biologically active molecules. The spirocyclic core in Benzyl 9-hydroxy-7-azaspiro4.5decane-7-carboxylate provides a stable scaffold that can be modified to target specific biological pathways.

One of the most compelling aspects of this compound is its potential application in the development of novel pharmaceuticals. The hydroxyl and carboxyl groups serve as key sites for further functionalization, enabling the synthesis of derivatives with tailored biological activities. For instance, researchers have explored the use of such compounds in the design of enzyme inhibitors and receptor modulators, which are crucial for treating various diseases.

Recent studies have highlighted the importance of spirocyclic compounds in medicinal chemistry. A notable example is the investigation of spirocyclic azines as scaffolds for antiviral and anti-inflammatory agents. The structural features of these compounds contribute to their ability to interact with biological targets, thereby modulating cellular processes. Benzyl 9-hydroxy-7-azaspiro4.5decane-7-carboxylate, with its analogous structure, holds similar promise for developing new therapeutic interventions.

The synthesis of Benzyl 9-hydroxy-7-azaspiro4.5decane-7-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The spirocyclic core is typically formed through cyclocondensation reactions, while the introduction of hydroxyl and carboxyl groups is achieved through selective hydrolysis or oxidation processes. Advanced synthetic techniques, such as transition metal-catalyzed reactions, have been employed to improve yield and purity.

In addition to its pharmaceutical applications, this compound has shown potential in material science and catalysis. The rigid structure of spirocycles makes them suitable candidates for designing polymers with specific mechanical properties. Moreover, their ability to act as ligands in coordination chemistry has been explored for developing novel catalysts.

The chemical properties of Benzyl 9-hydroxy-7-azaspiro4.5decane-7-carboxylate also make it an interesting subject for computational studies. Molecular modeling techniques have been used to predict its interactions with biological targets, providing insights into its potential pharmacological effects. These studies are essential for rational drug design and optimizing lead compounds for clinical trials.

As research in this field continues to evolve, new applications for Benzyl 9-hydroxy-7-azaspiro4.5decane-7-carboxylate are likely to emerge. The combination of its unique structural features and versatile reactivity positions it as a key intermediate in the development of innovative chemical entities. Future studies may focus on exploring its role in targeted drug delivery systems and personalized medicine.

The growing body of evidence supporting the utility of spirocyclic compounds underscores their importance in modern chemistry and medicine. By leveraging the structural advantages offered by these molecules, researchers can develop novel therapeutics that address unmet medical needs. Benzyl 9-hydroxy-7-azaspiro4.5decane-7-carboxylate, with its well-defined properties, is poised to play a significant role in this ongoing scientific endeavor.